Cas no 890099-15-7 (2-Acetoxy-3',5'-methylbenzophenone)

2-Acetoxy-3',5'-methylbenzophenone Properties

Names and Identifiers

• [2-(3,5-dimethylbenzoyl)phenyl] acetate
• 2-ACETOXY-3',5'-METHYLBENZOPHENONE
• 2-(3,5-Dimethylbenzoyl)phenylacetate
• AKOS016018261
• MFCD07698862
• 890099-15-7
• 2-(3,5-Dimethylbenzoyl)phenyl acetate
• DTXSID00641614
• +Expand

• MDL： MFCD07698862
• InChIKey： UVAUFBIYKFNXEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O3/c1-11-8-12(2)10-14(9-11)17(19)15-6-4-5-7-16(15)20-13(3)18/h4-10H,1-3H3
• SMILES： CC1=CC(=CC(=C1)C(=O)C2=CC=CC=C2OC(=O)C)C

Computed Properties

• Exact Mass: 268.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 268.109944368g/mol
• Heavy Atom Count: 20
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 3.45970
• PSA: 43.37000
• Refractive Index: 1.561
• Boiling Point: 431.7°C at 760 mmHg
• Flash Point: 191.7°C
• Density: 1.128